Cas no 108062-64-2 (Cycloheptanone, 2-(4-methoxyphenyl)-)

• Product Name: Cycloheptanone, 2-(4-methoxyphenyl)-
• CAS No: 108062-64-2
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 6382525
• PubChem ID: 3839751
• Update Time: 2025-06-23

Cycloheptanone, 2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(4-methoxyphenyl)-
• 2-(4-Methoxyphenyl)cycloheptan-1-one
• AKOS011897730
• 108062-64-2
• SCHEMBL11873333
• EN300-1153061
• CS-0348540

• Inchi： 1S/C14H18O2/c1-16-12-9-7-11(8-10-12)13-5-3-2-4-6-14(13)15/h7-10,13H,2-6H2,1H3
• InChI Key： GANVBLBUTSMECS-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCCC1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Melting Point: 59-60 °C
• Boiling Point: 351.8±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Cycloheptanone, 2-(4-methoxyphenyl)-

Comprehensive Overview of Cycloheptanone, 2-(4-methoxyphenyl)- (CAS No. 108062-64-2)

Cycloheptanone, 2-(4-methoxyphenyl)- (CAS No. 108062-64-2) is a specialized organic compound belonging to the cycloheptanone family, characterized by its unique structural features and versatile applications in synthetic chemistry. This compound, often referred to as 2-(4-methoxyphenyl)cycloheptanone, has garnered significant attention due to its role as a key intermediate in the synthesis of fragrances, pharmaceuticals, and advanced materials. Its molecular structure combines a seven-membered cycloheptanone ring with a 4-methoxyphenyl substituent, offering distinct chemical reactivity and functional properties.

In recent years, the demand for Cycloheptanone derivatives has surged, driven by their utility in green chemistry and sustainable synthesis. Researchers and industries are increasingly exploring eco-friendly synthetic routes for such compounds, aligning with global trends toward reducing environmental impact. The 2-(4-methoxyphenyl)cycloheptanone is no exception, as its synthesis can be optimized using catalytic methods or biocatalysis, addressing concerns about solvent waste and energy consumption.

One of the most frequently asked questions about CAS No. 108062-64-2 revolves around its spectroscopic properties. Analytical techniques such as NMR, IR spectroscopy, and mass spectrometry are commonly employed to characterize this compound. Its UV-Vis absorption profile, for instance, makes it relevant in photochemical studies, particularly in the development of light-sensitive materials. These attributes have sparked interest in fields like organic electronics and optoelectronics, where tailored molecular structures are critical.

The pharmaceutical potential of Cycloheptanone, 2-(4-methoxyphenyl)- is another hot topic. While not a drug itself, its scaffold serves as a building block for bioactive molecules. For example, modifications to the methoxyphenyl group or the cycloheptanone core can yield compounds with anti-inflammatory or antioxidant properties. This has led to its inclusion in drug discovery pipelines, particularly in the search for novel therapeutic agents targeting metabolic disorders.

From an industrial perspective, CAS No. 108062-64-2 is valued for its role in flavor and fragrance formulations. The 4-methoxyphenyl moiety contributes to its aromatic profile, making it a candidate for synthetic musk or floral scent applications. Perfumers and cosmetic chemists often explore such derivatives to create long-lasting fragrances with enhanced stability. This aligns with consumer preferences for natural-inspired synthetics in personal care products.

In the realm of material science, 2-(4-methoxyphenyl)cycloheptanone has been investigated for its potential in polymer modification. Its ability to act as a crosslinking agent or monomer opens doors to high-performance polymers with tailored thermal and mechanical properties. This is particularly relevant for industries focusing on advanced coatings or adhesives, where molecular design dictates performance.

For researchers seeking synthetic protocols, Cycloheptanone, 2-(4-methoxyphenyl)- can be prepared via Friedel-Crafts acylation or Grignard reactions, followed by selective oxidation. Recent advancements in flow chemistry have also enabled more efficient production scales, reducing reaction times and improving yields. These innovations cater to the growing demand for scalable organic synthesis in both academic and industrial settings.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 108062-64-2. While the compound itself is not classified as hazardous, its synthesis and handling require adherence to good laboratory practices (GLP). Proper waste management and solvent recovery protocols are essential to minimize ecological footprints, reflecting broader shifts toward responsible chemical manufacturing.

In summary, Cycloheptanone, 2-(4-methoxyphenyl)- (CAS No. 108062-64-2) exemplifies the intersection of structural complexity and functional versatility. Its applications span fragrance design, pharmaceutical intermediates, and material innovation, making it a compound of enduring relevance. As research continues to uncover new uses, its role in sustainable chemistry and high-value applications will likely expand further.